Cas no 137079-02-8 (4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole)

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole is a heterocyclic compound featuring a nitro-substituted pyrazole core linked to an epoxide (oxirane) functional group. This structure imparts reactivity suitable for further synthetic modifications, particularly in pharmaceutical and agrochemical applications. The nitro group enhances electrophilic properties, while the oxirane ring offers opportunities for ring-opening reactions, enabling crosslinking or polymerization. Its dual functionality makes it valuable as an intermediate in the synthesis of more complex molecules, including biologically active compounds. The compound’s stability under controlled conditions ensures consistent performance in multi-step organic transformations. Proper handling is required due to the potential reactivity of the epoxide moiety.
4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole structure
137079-02-8 structure
Product Name:4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
CAS No:137079-02-8
MF:C6H7N3O3
MW:169.138080835342
CID:2124363
Update Time:2025-06-08

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
    • VIZVMNQUUUAGAW-UHFFFAOYSA-N
    • NE32652
    • 4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
    • Inchi: 1S/C6H7N3O3/c10-9(11)5-1-7-8(2-5)3-6-4-12-6/h1-2,6H,3-4H2
    • InChI Key: VIZVMNQUUUAGAW-UHFFFAOYSA-N
    • SMILES: O1CC1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Topological Polar Surface Area: 76.2

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM413926-250mg
4-nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
137079-02-8 95%+
250mg
$265 2023-03-07
Chemenu
CM413926-500mg
4-nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
137079-02-8 95%+
500mg
$483 2023-03-07
Chemenu
CM413926-1g
4-nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
137079-02-8 95%+
1g
$633 2023-03-07
Enamine
EN300-39926-0.05g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
0.05g
$97.0 2023-02-10
Enamine
EN300-39926-0.1g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
0.1g
$144.0 2023-02-10
Enamine
EN300-39926-0.25g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
0.25g
$206.0 2023-02-10
Enamine
EN300-39926-0.5g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
0.5g
$391.0 2023-02-10
Enamine
EN300-39926-1.0g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
1.0g
$513.0 2023-02-10
Enamine
EN300-39926-2.5g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
2.5g
$1008.0 2023-02-10
Enamine
EN300-39926-5.0g
4-nitro-1-[(oxiran-2-yl)methyl]-1H-pyrazole
137079-02-8 95%
5.0g
$1488.0 2023-02-10
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD